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CAS No.: 23724-60-9

Cat. No.: S3332558

Get Quote

Chemical Structure & Deuteration

Acetamide-2,2,2-d3, also known as trideuteroacetamide, is a stable isotope derivative of acetamide where

the three hydrogen atoms in the methyl group (-CH₃) are replaced by deuterium atoms (-CD₃). Its core

structure is based on a simple acetamide backbone [1] [2].

The diagram below illustrates its molecular structure and the site of deuteration.
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The table below summarizes the key physicochemical properties of Acetamide-2,2,2-d3, which are crucial

for experimental planning [1] [3].

Property Value

CAS Number 23724-60-9 [1] [3] [4]

Molecular Formula C₂H₂D₃NO [1] [4] [2]

Molecular Weight 62.09 g/mol [1] [4] [2]

Appearance Solid; White to off-white [1] [2]

Melting Point 78-80 °C [1] [3]

Boiling Point 221.1 ± 0.0 °C at 760 mmHg [1]

Density 0.9 ± 0.1 g/cm³ [1]

LogP -1.23 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor Count 1 [1]

Experimental Handling and Protocols

Storage and Handling

Storage Condition: Store the powder at -20°C for 3 years or at 4°C for 2 years. Prepared solvent

solutions should be stored at -80°C for 6 months or -20°C for 1 month [1] [2].
Shipping Condition: This product is stable at ambient temperature for a few days during ordinary

shipping [1].

Solubility and Formulation
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Acetamide-2,2,2-d3 may dissolve in DMSO. If not, other solvents like H₂O, Ethanol, or DMF can be tried

[1]. The following table lists common formulations for in vivo studies, using minimal product to avoid

sample loss [1].

Formulation Type Composition

Injection 1 DMSO : Tween 80 : Saline = 10 : 5 : 85

Injection 2 DMSO : PEG300 : Tween 80 : Saline = 10 : 40 : 5 : 45

Injection 3 DMSO : Corn oil = 10 : 90

Oral 1 Suspend in 0.5% CMC Na (carboxymethylcellulose sodium)

Oral 2 Dissolved in PEG400

Preparation of Stock Solutions

The table below provides a guide for preparing stock solutions [1].

Desired Concentration Amount of Compound (mg) per 1 mL of Solvent

1 mM 0.062 mg

5 mM 0.310 mg

10 mM 0.621 mg

Research Applications and Notes

Primary Use: This compound is for research use only and is not for human use [1] [2]. Its main

application is as a quantitative tracer or an internal standard for analytical techniques like NMR,
GC-MS, or LC-MS [2].

Deuteration Effect: Incorporating deuterium can affect a drug's pharmacokinetics and metabolic
properties. This is a key consideration when using it as a tracer in drug development [1] [2].
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Critical Safety Information

Safety Warning: The product carries a warning signal word. It is classified as a Carc. 2 substance,
meaning it is suspected of causing cancer [3]. You must consult its Safety Data Sheet (SDS) and

adhere to all local safety protocols before handling it.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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